Cas no 2098087-96-6 (1-Cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole)

• Product Name: 1-Cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole
• CAS No: 2098087-96-6
• MF: C₁₂H₂₂N₂
• MW: 194.316483020782
• CID: 5728467
• PubChem ID: 121205232
• Update Time: 2025-05-22

1-Cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole Chemical and Physical Properties

Names and Identifiers

• AKOS026713947
• 3-cyclopentyl-5-methyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrole
• 2098087-96-6
• 1-cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole
• F1967-2923
• Pyrrolo[3,4-c]pyrrole, 1-cyclopentyloctahydro-5-methyl-
• 1-Cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole

• Inchi： 1S/C12H22N2/c1-14-7-10-6-13-12(11(10)8-14)9-4-2-3-5-9/h9-13H,2-8H2,1H3
• InChI Key： MEEVLFJZXXTJRJ-UHFFFAOYSA-N
• SMILES： N1CC2CN(C)CC2C1C1CCCC1

Computed Properties

• Exact Mass: 194.178298710g/mol
• Monoisotopic Mass: 194.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.009±0.06 g/cm3(Predicted)
• Boiling Point: 271.0±8.0 °C(Predicted)
• pka: 10.98±0.40(Predicted)

Additional information on 1-Cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole

1-Cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole: A Comprehensive Overview

1-Cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole (CAS No: 2098087-96-6) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique bicyclic structure, has been the subject of extensive research due to its potential applications in drug discovery and material science. In this article, we will delve into the structural properties, synthesis methods, pharmacological activities, and recent advancements associated with this compound.

The chemical structure of 1-Cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole is a key feature that contributes to its versatile properties. The molecule consists of a pyrrolo[3,4-c]pyrrole core fused with a cyclopentane ring at the 1-position and a methyl group at the 5-position. This arrangement creates a rigid yet flexible framework that can interact with various biological targets. Recent studies have highlighted the importance of such structural motifs in modulating bioactivity, making this compound a valuable tool in medicinal chemistry.

Synthesis of 1-Cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole has been achieved through various methodologies, including palladium-catalyzed cross-coupling reactions and intramolecular cyclizations. These methods have been optimized to enhance yield and purity, ensuring that the compound can be produced on a larger scale for further studies. Notably, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

The pharmacological properties of 1-Cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole have been extensively investigated in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with significant reductions in cytokine production observed in vitro. Additionally, this compound has shown promise as a neuroprotective agent, particularly in models of oxidative stress and neurodegenerative diseases. These findings underscore its potential as a lead compound for drug development.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of 1-Cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole with biological targets. Using molecular docking studies, researchers have identified key residues within target proteins that are critical for binding affinity. These insights have guided the design of analogs with improved pharmacokinetic profiles and enhanced efficacy.

In terms of applications, 1-Cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole has found utility in both academic research and industrial settings. Its use as a building block in organic synthesis has facilitated the creation of complex molecular architectures with diverse functionalities. Furthermore, its role as a ligand in metal-mediated catalysis has opened new avenues for green chemistry practices.

In conclusion, 1-Cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole (CAS No: 2098087-96-6) is a compound of significant interest due to its unique structure and promising biological activities. As research continues to uncover its full potential, this molecule is poised to make meaningful contributions to various scientific disciplines.